Cas no 65325-31-7 (1H-Pyrazole-3-methanol,5-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-3-methanol,5-methyl-4-nitro-
• CAS No: 65325-31-7
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 501531
• PubChem ID: 12394823
• Update Time: 2025-04-19

1H-Pyrazole-3-methanol,5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol,5-methyl-4-nitro-
• 1H-Pyrazole-3-methanol, 5-methyl-4-nitro- (9CI)
• 5-Methyl-4-nitro-1H-pyrazole-3-methanol
• SCHEMBL1559605
• DTXSID901278215
• (5-Methyl-4-nitro-1H-pyrazol-3-yl)methanol
• 65325-31-7

• Inchi： 1S/C5H7N3O3/c1-3-5(8(10)11)4(2-9)7-6-3/h9H,2H2,1H3,(H,6,7)
• InChI Key： OSRIIQAIBIPISW-UHFFFAOYSA-N
• SMILES： OCC1C(=C(C)NN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.04881
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 92.05